Cas no 401-28-5 ((R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid)

• Product Name: (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid
• CAS No: 401-28-5
• MF: C₁₇H₁₆FNO₄
• MW: 317.311648368835
• CID: 324740
• PubChem ID: 14380136
• Update Time: 2025-09-27

(R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid
• CBZ-2-FLUORO-D-PHENYLALANINE
• Phenylalanine,2-fluoro-N-[(phenylmethoxy)carbonyl]-
• AK106118
• ANW-73157
• CTK8C4799
• KB-209644
• KB-48738
• N-benzyloxycarbonyl-2-fluoro-phenylalanine
• N-Benzyloxycarbonyl-2-fluor-phenylalanin
• Z-DL-Phe(2F)
• Z-Phe(2F)-OH
• DTXSID50624573
• 401-28-5
• N-[(Benzyloxy)carbonyl]-2-fluoro-D-phenylalanine
• Cbz-2-fluoro-D-Phe
• (R)-2-(benzyloxycarbonylamino)-3-(2-fluorophenyl)propanoic acid
• SCHEMBL14438411
• EN300-12576803
• (2R)-3-(2-fluorophenyl)-2-(phenylmethoxycarbonylamino)propanoic acid
• 7557-34-8
• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(2-fluorophenyl)propanoic acid
• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoicacid
• DB-336210

• Inchi： 1S/C17H16FNO4/c18-14-9-5-4-8-13(14)10-15(16(20)21)19-17(22)23-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m1/s1
• InChI Key： GYJREHMTTLYKRJ-OAHLLOKOSA-N
• SMILES： FC1C=CC=CC=1C[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.10638
• Monoisotopic Mass: 317.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.073 g/l) (25 º C),
• PSA: 75.63
• LogP: 3.13870